Cas no 879627-90-4 (3-bromo-1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile)

• Product Name: 3-bromo-1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile
• CAS No: 879627-90-4
• MF: C₉H₄BrNO₂
• MW: 238.037561416626
• CID: 1120320
• Update Time: 2024-03-06

3-bromo-1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile
• 4-Isobenzofurancarbonitrile, 3-bromo-1,3-dihydro-1-oxo-

• Inchi： 1S/C9H4BrNO2/c10-8-7-5(4-11)2-1-3-6(7)9(12)13-8/h1-3,8H
• InChI Key： XVFHORZJLLPOCO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C#N)=CC=C2)C(Br)O1

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Melting Point: 118-119 °C
• Boiling Point: 374.5±42.0 °C(Predicted)